Cas no 1174005-85-6 (2,3-Difluoro-4-propoxybenzonitrile)

2,3-Difluoro-4-propoxybenzonitrile structure

1174005-85-6 structure

Product Name:2,3-Difluoro-4-propoxybenzonitrile

CAS No:1174005-85-6

MF:C₁₀H₉F₂NO

MW:197.181369543076

CID:1024115

PubChem ID:19910993

Update Time:2025-04-20

2,3-Difluoro-4-propoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2,3-Difluoro-4-propoxybenzonitrile
- 2,3-DIFLUORO-4-CYANOPHENYL PROPYL ETHER
- 4-Propoxy-2,3-difluorobenzonitrile
- AK101662
- ANW-62790
- CTK8B9620
- KB-225100
- PubChem10697
- SureCN9723142
- AKOS006324068
- DTXSID60601234
- DB-329564
- 1174005-85-6
- SCHEMBL9723142
- MDL： MFCD11519049
- Inchi： 1S/C10H9F2NO/c1-2-5-14-8-4-3-7(6-13)9(11)10(8)12/h3-4H,2,5H2,1H3
- InChI Key： GFPDFECBLJOVLW-UHFFFAOYSA-N
- SMILES： FC1C(=C(C#N)C=CC=1OCCC)F

Computed Properties

Exact Mass: 197.06522023g/mol
Monoisotopic Mass: 197.06522023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 33Å²

2,3-Difluoro-4-propoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019094634-1g	2,3-Difluoro-4-propoxybenzonitrile	1174005-85-6	95%	1g	$678.24	2023-09-04
TRC	D072720-50mg	2,3-Difluoro-4-propoxybenzonitrile	1174005-85-6		50mg	$ 510.00	2022-06-06
TRC	D072720-100mg	2,3-Difluoro-4-propoxybenzonitrile	1174005-85-6		100mg	$ 850.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1758875-1g	2,3-Difluoro-4-propoxybenzonitrile	1174005-85-6	95+%	1g	￥5596.00	2024-08-09
Crysdot LLC	CD12176461-1g	2,3-Difluoro-4-propoxybenzonitrile	1174005-85-6	95+%	1g	$772	2024-07-23

2,3-Difluoro-4-propoxybenzonitrile Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

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